Cas no 6647-93-4 (4-Iodo-1H-pyrazole-3-carboxylic Acid)

• Product Name: 4-Iodo-1H-pyrazole-3-carboxylic Acid
• CAS No: 6647-93-4
• MF: C₄H₃IN₂O₂
• MW: 237.983292818069
• MDL: MFCD01459883
• CID: 854992
• PubChem ID: 1205612
• Update Time: 2025-04-19

4-Iodo-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-pyrazole-5-carboxylic acid
• 4-IODO-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 4-Iodo-2H-pyrazole-3-carboxylic acid
• 4-IODO-PYRAZOLE-3-CARBOXYLIC ACID
• 4-iodo-1(2)H-pyrazole-3-carboxylic acid
• 4-iodo-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 4-iodopyrazole-3(5)-carboxylic acid
• 4-iodopyrazole-3-carboxylic acid
• 4-Iod-pyrazol-3-carbonsaeure
• 4-Jod-1(2)H-pyrazol-3-carbonsaeure
• AC1Q748A
• AG-690
• STOCK1S-14984
• SureCN649146
• KFFNKBDXYFKEDO-UHFFFAOYSA-N
• 4-iodopyrazolecarboxylic
• STK315323
• BBL016065
• SBB000762
• NE51270
• DS-2014
• AKOS000308091
• CS-0018758
• 6647-93-4
• EN300-83538
• MFCD01459883
• SR-01000399526-1
• SCHEMBL649146
• FT-0708854
• DTXSID10360965
• SY062855
• 4-iodo-1H-pyrazole-3-carboxylicacid
• A867447
• SR-01000399526
• Z275141186
• AM101113
• MFCD00465280
• AKOS000672320
• 1048937-93-4
• 4-iodo-1 h-pyrazole-3-carboxylic acid
• AG-690/36538047
• 1H-Pyrazole-3-carboxylic acid, 4-iodo-
• SCHEMBL15850527
• G71020
• DB-073763
• ALBB-003732
• 4-Iodo-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD01459883
• Inchi： 1S/C4H3IN2O2/c5-2-1-6-7-3(2)4(8)9/h1H,(H,6,7)(H,8,9)
• InChI Key： KFFNKBDXYFKEDO-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1C(=O)O

Computed Properties

• Exact Mass: 237.92349
• Monoisotopic Mass: 237.92392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.7

Experimental Properties

• Density: 2.489±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240 ºC
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 65.98

4-Iodo-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives